Cas no 612043-43-3 (3-4-chloro-3-(trifluoromethyl)benzenesulfonamidopropanoic acid)

• Product Name: 3-4-chloro-3-(trifluoromethyl)benzenesulfonamidopropanoic acid
• CAS No: 612043-43-3
• MF: C₁₀H₉ClF₃NO₄S
• MW: 331.695971250534
• CID: 499624
• PubChem ID: 697840
• Update Time: 2025-04-19

3-4-chloro-3-(trifluoromethyl)benzenesulfonamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[[4-chloro-3-(trifluoromethyl)phenyl]sulfonyl]-
• 3-((4-Chloro-3-(trifluoromethyl)phenyl)sulfonamido)propanoic acid
• 3-({[4-chloro-3-(trifluoromethyl)phenyl]sulfonyl}amino)propanoic acid
• 3-4-chloro-3-(trifluoromethyl)benzenesulfonamidopropanoic acid
• 3-[4-chloro-3-(trifluoromethyl)benzenesulfonamido]propanoic acid
• DTXSID301192950
• AKOS000122372
• 3-(([4-Chloro-3-(trifluoromethyl)phenyl]sulfonyl)amino)propanoic acid
• J-510398
• Z45532311
• 3-(4-chloro-3-(trifluoromethyl)phenylsulfonamido)propanoic acid
• 3-([[4-chloro-3-(trifluoromethyl)phenyl]sulfonyl]amino)propanoic acid
• NCGC00321468-01
• SR-01000103944-1
• SR-01000103944
• F1678-0121
• 612043-43-3
• EN300-08397
• N-[[4-Chloro-3-(trifluoromethyl)phenyl]sulfonyl]-beta-alanine
• 3-[[4-chloro-3-(trifluoromethyl)phenyl]sulfonylamino]propanoic Acid
• AB01316850-02
• EU-0049024
• 3-(4-chloro-3-(trifluoromethyl)phenylsulfonamido)propanoicacid
• SB83453
• G35527
• AF-399/41610676
• N-[[4-Chloro-3-(trifluoromethyl)phenyl]sulfonyl]-I(2)-alanine
• N-{[4-chloro-3-(trifluoromethyl)phenyl]sulfonyl}-beta-alanine

• MDL： MFCD03619020
• Inchi： 1S/C10H9ClF3NO4S/c11-8-2-1-6(5-7(8)10(12,13)14)20(18,19)15-4-3-9(16)17/h1-2,5,15H,3-4H2,(H,16,17)
• InChI Key： LESWHGIWOFMIHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)S(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 330.9892911g/mol
• Monoisotopic Mass: 330.9892911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.556±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives